Cas no 100126-62-3 (Benzoyl chloride,2-ethyl-3,5-dimethyl-)

• Product Name: Benzoyl chloride,2-ethyl-3,5-dimethyl-
• CAS No: 100126-62-3
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• CID: 123965
• Update Time: 2024-01-25

Benzoyl chloride,2-ethyl-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,2-ethyl-3,5-dimethyl-
• Benzoyl chloride, 2-ethyl-3,5-dimethyl- (6CI)

• Inchi： 1S/C11H13ClO/c1-4-9-8(3)5-7(2)6-10(9)11(12)13/h5-6H,4H2,1-3H3
• InChI Key： RHBVHVQTFYNTLU-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC(C)=CC(C)=C1CC

Computed Properties

• Exact Mass: 242.0579
• Monoisotopic Mass: 196.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• PSA: 17.07